Bile acids, alcohols and derivatives
Bile acids, a class of naturally occurring amphipathic molecules derived from cholesterol, play crucial roles in the digestion and absorption of lipids. They are produced primarily by the liver and stored in the gallbladder for release into the small intestine during fat digestion. Bile acids exist in various forms such as cholic acid, deoxycholic acid, and chenodeoxycholic acid, which can be isolated or synthesized with modifications to form derivatives.
Bile alcohols, on the other hand, are intermediates in bile acid biosynthesis. They include 3α-hydroxy-5β-cholan-24-oic acid and its metabolites. These molecules serve as essential precursors for the formation of various bile acids.
Derivatives of bile acids and alcohols have also been extensively studied for their potential therapeutic applications in treating conditions such as cholestatic liver diseases, cholesterol gallstone disease, and certain types of cancer. Their modifications can enhance solubility, stability, or biological activity, making them valuable tools in pharmaceutical development.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Cholan-24-oic acid,3-(sulfooxy)-, (3a,5b)- | 34669-57-3 | C24H40O6S |
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Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI) | 6929-22-2 | C24H36O4 |
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5β-Cholanic acid | 546-18-9 | C24H40O2 |
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3β-Acetoxychol-5-enoic Acid | 19462-13-6 | C26H40O4 |
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Cholan-24-oic acid,3,12-dioxo-, methyl ester, (5b)- | 28057-90-1 | C25H38O4 |
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3-Oxopregn-4-ene-20-carboxaldehyde | 24254-01-1 | C22H32O2 |
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Pregna-1,4-diene-20-carboxylicacid, 3-oxo-, (20S)- | 20248-18-4 | C22H30O3 |
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Lanosta-9(11),16-dien-26-oic acid, 7,8-epoxy-3,20-dihydroxy-12,15,23-trioxo-, (3β,7α,8α,20ξ)- | 142449-65-8 | C30H40O8 |
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Chol-4-en-24-oic acid,3-oxo- | 1452-29-5 | C24H36O3 |
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Pregn-5-ene-20-carboxylicacid, 3-(acetyloxy)-, (3b,20S)- | 1474-14-2 | C24H36O4 |
Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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